Cas no 137476-72-3 (1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy-)

1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy- is a phenolic compound featuring a benzofuran moiety and multiple hydroxyl and methoxy functional groups. Its structural complexity lends itself to potential applications in organic synthesis, particularly as an intermediate for pharmaceuticals or specialty chemicals. The presence of both hydroxyl and methoxy groups enhances its reactivity, enabling selective modifications for targeted molecular frameworks. This compound may exhibit antioxidant properties due to its phenolic structure, making it of interest in material science or bioactive research. Its well-defined aromatic system and functional group arrangement offer versatility in synthetic pathways, supporting precise chemical transformations.
1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy- structure
137476-72-3 structure
Product Name:1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy-
CAS No:137476-72-3
MF:C16H14O6
MW:302.278765201569
CID:188214
PubChem ID:132068
Update Time:2025-05-30

1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy-
    • 5-(5-hydroxy-3-methoxy-1-benzofuran-2-yl)-2-methoxybenzene-1,3-diol
    • gnetifolin A
    • 1,3-Benzenediol, 5-(5-hydroxy-3-methoxy-2-benzofuranyl)-2-methoxy-
    • 2-(3',5'-Dihydroxy-4'-methoxyphenyl)-3-methoxy-5-hydroxybenzofuran
    • DTXSID60160199
    • 137476-72-3
    • DTXCID6082690
    • Inchi: 1S/C16H14O6/c1-20-15-10-7-9(17)3-4-13(10)22-14(15)8-5-11(18)16(21-2)12(19)6-8/h3-7,17-19H,1-2H3
    • InChI Key: CAEHKJSYOQDIJH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(=C1C1C=C(C(=C(C=1)O)OC)O)OC)O

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 531.1±50.0 °C at 760 mmHg
  • Flash Point: 275.0±30.1 °C
  • Refractive Index: 1.666
  • PSA: 92.29
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy- Security Information

1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy- Related Literature

Additional information on 1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy-

1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy

The compound 1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy (CAS No. 137476-72-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzenediol backbone and a benzofuran moiety. The presence of hydroxyl and methoxy groups in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzenediols in the field of materials science, particularly in the synthesis of advanced polymers and coatings. The benzofuran component of this compound has been shown to exhibit interesting electronic properties, making it a valuable component in the development of organic electronics. Researchers have also explored the use of this compound in drug delivery systems due to its ability to form stable complexes with various therapeutic agents.

One of the most notable advancements in the study of 1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy is its role in bio-based materials. Scientists have successfully utilized this compound to create biodegradable polymers that offer enhanced mechanical properties while being environmentally friendly. These polymers have potential applications in packaging, agriculture, and biomedical devices.

In addition to its material science applications, this compound has also been investigated for its biological activity. Studies have shown that 1,3-Benzenediol derivatives can exhibit antioxidant and anti-inflammatory properties, making them promising candidates for pharmaceutical applications. The hydroxy and methoxy groups in the molecule play a crucial role in these biological activities by influencing the compound's interaction with cellular components.

The synthesis of 1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize waste and improve yield, aligning with green chemistry principles. These methods often involve coupling reactions and oxidation steps to construct the complex structure of the molecule.

Furthermore, the compound's ability to form self-assembled structures has been explored for use in nanotechnology. By leveraging the molecule's amphiphilic nature, scientists have created nanoparticles that can encapsulate drugs or imaging agents for targeted delivery in medical treatments.

In conclusion, 1,3-Benzenediol,5-(5-hydroxy-4-methoxy-2-benzofuranyl)-2-methoxy (CAS No. 137476-72-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in materials science, pharmaceuticals, and nanotechnology. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial development is expected to grow further.

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